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Compound of Interest

Compound Name: N-Methylpyrrolidone

Cat. No.: B133300

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methylpyrrolidone (NMP) is a versatile, polar aprotic solvent widely utilized in the
pharmaceutical and chemical industries for its exceptional solvency power.[1] However, its use
necessitates strict adherence to safety protocols due to its potential health hazards. These
application notes provide detailed procedures and safety guidelines to minimize exposure and
ensure a safe laboratory environment when working with NMP.

Health Hazard Information

NMP presents several health risks that require careful management in a laboratory setting. It is
crucial for all personnel handling this chemical to be fully aware of its potential effects.

Acute (Short-Term) Effects:

« Irritation: Contact with NMP can cause irritation to the skin, eyes, nose, and throat, leading to
symptoms such as coughing and wheezing.[2][3]

o Central Nervous System Effects: Inhalation of NMP vapors can lead to headaches, stomach
pain, nausea, and vomiting.[2] High levels of exposure can cause symptoms similar to
drunkenness, including dizziness, clumsiness, and drowsiness.[3]

Chronic (Long-Term) Effects:
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e Reproductive Toxicity: NMP is recognized as a reproductive toxicant.[4][5] Animal studies
have shown that it can harm a developing fetus, and it is considered a potential human
reproductive hazard.[3] The U.S. Environmental Protection Agency (EPA) has found that
NMP can cause miscarriages and reduced fertility.[4]

o Organ Damage: Prolonged or repeated exposure may lead to damage to the liver, kidneys,
immune system, and nervous system.[4]

o Skin Effects: Repeated contact can cause dermatitis, including dryness, redness, and
blisters.[2][3]

NMP is readily absorbed through the skin, which can significantly contribute to overall
exposure.[3]

Occupational Exposure Limits

To minimize the risk of adverse health effects, several regulatory bodies have established
occupational exposure limits (OELSs) for NMP.

Exposure Short-Term
Regulatory o . .
Bod Limit (8-hour Exposure Skin Notation Notes
(o)
4 TWA) Limit (STEL)
Indicates that
NMP can be
Cal/OSHA 1 ppm - Yes absorbed
through the skin.
[3]
10 ppm (40 20 ppm (80 Re-confirmed in
EU SCOEL ppm ( ppm { Yes
mg/m3) mg/m3) 2015.[6]

Engineering Controls and Personal Protective
Equipment (PPE)

A combination of engineering controls and appropriate PPE is essential for safe handling of
NMP.
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Engineering Controls

o Ventilation: Always handle NMP in a well-ventilated area.[1] A chemical fume hood is the

preferred engineering control to minimize the inhalation of vapors.[7][8] Local exhaust

ventilation is more effective than general ventilation as it captures contaminants at the

source.[7]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling NMP:

PPE Type Specification Rationale
Chemical-resistant gloves such
_ NMP can penetrate many
as butyl rubber or laminated ]
Gloves common laboratory gloves like

polyethylene/ethylene vinyl
alcohol (EVOH).[9][10]

latex and nitrile.[9]

Eye Protection

Chemical splash goggles or a
face shield.[1][7]

To protect against splashes
and vapors that can cause

serious eye irritation.[11]

Lab Coat/Apron

A lab coat or a chemical-

resistant apron.[7]

To prevent skin contact with

spills and splashes.

Respiratory Protection

A NIOSH-approved respirator
may be necessary if ventilation
is inadequate or for emergency
situations.[1][7]

To prevent inhalation of
harmful vapors. A standard

dust mask is not sufficient.[9]

Experimental Protocols
General Handling Protocol

This protocol outlines the standard procedure for handling NMP in a laboratory setting.

Materials:

e N-Methylpyrrolidone (NMP)
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Appropriate PPE (butyl rubber gloves, safety goggles, lab coat)

Chemical fume hood

Glassware

Waste container labeled "Hazardous Waste: N-Methylpyrrolidone”
Procedure:

» Preparation: Before starting any work, ensure the chemical fume hood is functioning
correctly. Don all required PPE.

e Dispensing: Conduct all dispensing and handling of NMP inside the chemical fume hood.

e Heating: If heating is required, use a well-controlled heating mantle and ensure the setup is
secure to prevent spills.

o Post-Handling: After handling, wash hands thoroughly with soap and water, even after
removing gloves.[8]

o Storage: Store NMP in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area away from ignition sources.[1][12]

Waste Disposal Protocol

NMP waste must be handled as hazardous waste.
Procedure:
e Segregation: Do not mix NMP waste with other solvents unless compatible.[13]

o Collection: Collect all NMP-contaminated materials (e.g., pipette tips, gloves, paper towels)
and liquid waste in a designated, leak-proof, and clearly labeled hazardous waste container.
[13][14] The container must be marked with "Hazardous Waste" and the chemical name.[13]

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office.[13] Do not pour NMP down the drain.[13]
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Emergency Procedures

Immediate and appropriate action is critical in the event of an NMP-related emergency.
Spills

o Evacuate: Immediately evacuate the spill area.[15]

e Ventilate: Increase ventilation to the area.

» Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for disposal as hazardous waste.[13]

» Large Spills: For large spills, evacuate the laboratory and contact the institutional emergency
response team.[13]

Exposure

Exposure Route First Aid Measures

Immediately remove contaminated clothing and
) wash the affected skin with large amounts of
Skin Contact )
soap and water for at least 15 minutes.[2][15]

Seek medical attention if irritation persists.[16]

Immediately flush the eyes with copious

amounts of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.
Eye Contact )

[2][15] Remove contact lenses if present and

easy to do.[11] Seek immediate medical

attention.[15]

Move the individual to fresh air immediately.[2]

[16] If breathing is difficult or has stopped,

Inhalation ) o o ] )
provide artificial respiration.[2] Seek immediate
medical attention.[16]

Do NOT induce vomiting.[17] Rinse the mouth

Ingestion with water.[18] Seek immediate medical

attention.[7]
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Visualized Workflows and Relationships

The following diagrams illustrate key safety workflows and logical relationships for handling
NMP.
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Preparation

Assess Hazards & Review SDS

Ensure Fume Hood is Operational

Don Appropriate PPE

Handling

Work Inside Fume Hood

Dispense NMP Carefully

Keep Containers Closed

Cleanup & Disposa/

Storage

Segregate NMP Waste Store in Cool, Dry, Ventilated Area
Store in Labeled Hazardous Waste Container Away from Ignition Sources

;

Contact EHS for Disposal

Click to download full resolution via product page

Caption: Standard workflow for safely handling NMP in a laboratory.
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NMP Exposure Occurs

Remove Contaminated Clothing Flush with Water (15-20 min) = ey Rinse Mouth
Wash with Soap & Water (15 min) Remove Contact Lenses Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency response procedure for NMP exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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